Cas no 1339398-31-0 ([1-(4-methylcyclohexyl)piperidin-4-yl]methanol)

• Product Name: [1-(4-methylcyclohexyl)piperidin-4-yl]methanol
• CAS No: 1339398-31-0
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5573359
• Update Time: 2025-11-01

[1-(4-methylcyclohexyl)piperidin-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-(4-methylcyclohexyl)-
• 1-(4-Methylcyclohexyl)piperidin-4-yl]methanol
• [1-(4-methylcyclohexyl)piperidin-4-yl]methanol

• Inchi： 1S/C13H25NO/c1-11-2-4-13(5-3-11)14-8-6-12(10-15)7-9-14/h11-13,15H,2-10H2,1H3
• InChI Key： NBWPCCDUVFSGDS-UHFFFAOYSA-N
• SMILES： N1(C2CCC(C)CC2)CCC(CO)CC1

Experimental Properties

• Density: 0.977±0.06 g/cm3(Predicted)
• Boiling Point: 307.2±15.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on [1-(4-methylcyclohexyl)piperidin-4-yl]methanol

Comprehensive Overview of [1-(4-methylcyclohexyl)piperidin-4-yl]methanol (CAS No. 1339398-31-0)

[1-(4-methylcyclohexyl)piperidin-4-yl]methanol, with the CAS number 1339398-31-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both a 4-methylcyclohexyl group and a hydroxymethyl functional group in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique stereochemistry and reactivity.

In recent years, the demand for piperidine-based compounds like [1-(4-methylcyclohexyl)piperidin-4-yl]methanol has surged, driven by their role in developing central nervous system (CNS) therapeutics. Users often search for terms such as "piperidine derivatives in drug development" or "CAS 1339398-31-0 applications", reflecting the growing interest in this niche. The compound's structural features align with modern trends in fragment-based drug design (FBDD), where small molecular fragments are used to build targeted therapies. Its lipophilic nature and hydrogen-bonding capacity further enhance its utility in optimizing drug-like properties.

From a synthetic chemistry perspective, [1-(4-methylcyclohexyl)piperidin-4-yl]methanol serves as a key building block for creating chiral auxiliaries and catalysts. Its stereocenter at the 4-position of the piperidine ring allows for enantioselective transformations, a hot topic in organic synthesis. Searches like "chiral piperidine synthesis" or "1339398-31-0 supplier" highlight the commercial and academic demand for this compound. Moreover, its compatibility with green chemistry principles—such as low toxicity and minimal byproduct formation—makes it attractive for sustainable manufacturing processes.

The compound's physicochemical properties, including its moderate water solubility and thermal stability, have also sparked interest in material science. For instance, it could be explored for designing polymeric coatings or ionic liquids, addressing trending queries like "piperidine-based materials". Additionally, its potential role in bioactive molecule libraries aligns with the rise of high-throughput screening (HTS) technologies, a frequently searched topic in pharmaceutical R&D.

Quality control and analytical characterization of CAS 1339398-31-0 are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry are commonly employed, as reflected in searches like "how to analyze piperidine derivatives". Regulatory compliance, particularly concerning REACH and GMP standards, further underscores its relevance in industrial applications.

In summary, [1-(4-methylcyclohexyl)piperidin-4-yl]methanol (CAS 1339398-31-0) represents a multifaceted compound with broad implications across pharmaceuticals, catalysis, and material science. Its alignment with contemporary research trends—such as enantioselective synthesis and sustainable chemistry—ensures its continued prominence in scientific literature and commercial inquiries.